![molecular formula C22H16O2 B5523007 methyl pentacyclo[6.6.6.0~2,7~.0~9,14~.0~15,20~]icosa-2,4,6,9,11,13,15,17,19-nonaene-4-carboxylate](/img/structure/B5523007.png)
methyl pentacyclo[6.6.6.0~2,7~.0~9,14~.0~15,20~]icosa-2,4,6,9,11,13,15,17,19-nonaene-4-carboxylate
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Overview
Description
Methyl pentacyclo[6.6.6.0~2,7~.0~9,14~.0~15,20~]icosa-2,4,6,9,11,13,15,17,19-nonaene-4-carboxylate is a useful research compound. Its molecular formula is C22H16O2 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 312.115029749 g/mol and the complexity rating of the compound is 476. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Coordination Chemistry and Structural Characterization
Compounds related to "methyl pentacyclo[6.6.6.02,7.09,14.015,20]icosa-2,4,6,9,11,13,15,17,19-nonaene-4-carboxylate" demonstrate significant interest in coordination chemistry. For instance, the study by Bruce et al. (1996) discusses Zinc(II) complexes of encapsulating ligands, showcasing how these ligands effectively encapsulate metal ions within a macrobicyclic cavity, providing insights into their potential for creating highly selective coordination environments (Bruce et al., 1996).
Synthetic Pathways and Chemical Transformations
Research by Kirchmeyer and Meijere (1990) on the synthesis and chemical transformations of homosnoutene derivatives illustrates the complexities of accessing certain pentacyclic frameworks and highlights the challenges and opportunities in synthetic organic chemistry (Kirchmeyer & Meijere, 1990).
Molecular Structure Analysis
The detailed molecular structure analysis of various derivatives, as discussed by Kazakova et al. (2011), provides crucial information on the spatial arrangement of atoms within these complex molecules. Such analyses are fundamental for understanding the reactivity, stability, and potential interactions of these compounds with biological targets (Kazakova, Khusnutdiniva, & Suponitskii, 2011).
Potential Bioactive Properties
The exploration of pentacyclic triterpenes and their derivatives for bioactive properties, such as anti-angiogenic effects, demonstrates the potential of these compounds in medicinal chemistry. Zhu et al. (2021) identify several pentacyclic triterpenoids with significant inhibitory effects on endothelial cell proliferation and migration, suggesting their potential utility in developing anti-angiogenic therapies (Zhu et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl pentacyclo[6.6.6.02,7.09,14.015,20]icosa-2(7),3,5,9,11,13,15,17,19-nonaene-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16O2/c1-24-22(23)13-10-11-18-19(12-13)21-16-8-4-2-6-14(16)20(18)15-7-3-5-9-17(15)21/h2-12,20-21H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIVCUSLTYRTSJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)C3C4=CC=CC=C4C2C5=CC=CC=C35 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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